Cas no 871589-35-4 ((S)-3-(hydroxymethyl)-5,5-dimethyl-4-[(O-beta-D-glucopyranosyl)methyl]cyclohex-2-enone)

• Product Name: (S)-3-(hydroxymethyl)-5,5-dimethyl-4-[(O-beta-D-glucopyranosyl)methyl]cyclohex-2-enone
• CAS No: 871589-35-4
• MF: C₁₆H₂₆O₈
• MW: 346.372846126556
• CID: 2015414
• Update Time: 2025-04-21

(S)-3-(hydroxymethyl)-5,5-dimethyl-4-[(O-beta-D-glucopyranosyl)methyl]cyclohex-2-enone Chemical and Physical Properties

Names and Identifiers

• (S)-3-(hydroxymethyl)-5,5-dimethyl-4-[(O-beta-D-glucopyranosyl)methyl]cyclohex-2-enone
• jasminoside G
• (-)-Jasminoside G

• Inchi： 1S/C16H26O8/c1-16(2)4-9(19)3-8(5-17)10(16)7-23-15-14(22)13(21)12(20)11(6-18)24-15/h3,10-15,17-18,20-22H,4-7H2,1-2H3
• InChI Key： KOMHTYYQRGPWLA-UHFFFAOYSA-N
• SMILES： CC1(C(COC2C(O)C(O)C(O)C(CO)O2)C(CO)=CC(=O)C1)C

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• XLogP3: -1.424

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds